Cas no 951884-39-2 (3,5-Dichloro-3',5'-dimethylbenzophenone)

• Product Name: 3,5-Dichloro-3',5'-dimethylbenzophenone
• CAS No: 951884-39-2
• MF: C₁₅H₁₂Cl₂O
• MW: 279.161182403564
• MDL: MFCD09801552
• CID: 4721974
• Update Time: 2025-11-01

3,5-Dichloro-3',5'-dimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-3',5'-DIMETHYLBENZOPHENONE
• (3,5-Dichlorophenyl)(3,5-dimethylphenyl)methanone
• 3,5-Dichloro-3',5'-dimethylbenzophenone

• MDL： MFCD09801552
• Inchi： 1S/C15H12Cl2O/c1-9-3-10(2)5-11(4-9)15(18)12-6-13(16)8-14(17)7-12/h3-8H,1-2H3
• InChI Key： VTNCMOCKJBXOMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=C(C)C=C(C)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 17.1

Additional information on 3,5-Dichloro-3',5'-dimethylbenzophenone

Introduction to 3,5-Dichloro-3',5'-dimethylbenzophenone (CAS No. 951884-39-2)

3,5-Dichloro-3',5'-dimethylbenzophenone, with the Chemical Abstracts Service (CAS) number 951884-39-2, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and two methyl groups substituted on a benzophenone backbone. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various chemical syntheses and potential therapeutic applications.

The molecular formula of 3,5-Dichloro-3',5'-dimethylbenzophenone is C₁₆H₁₄Cl₂O, and its molecular weight is approximately 297.2 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, ethanol, and acetone. These solubility properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of organic synthesis, 3,5-Dichloro-3',5'-dimethylbenzophenone serves as a versatile building block for the preparation of more complex molecules. Its reactivity can be exploited through various functional group transformations, such as nucleophilic substitution reactions at the chlorine atoms or electrophilic aromatic substitution reactions at the phenyl rings. Recent studies have demonstrated its utility in the synthesis of advanced materials and pharmaceutical intermediates, highlighting its importance in both academic and industrial settings.

The potential applications of 3,5-Dichloro-3',5'-dimethylbenzophenone in pharmaceutical research are particularly noteworthy. One area of interest is its use as an intermediate in the synthesis of drugs with anti-inflammatory and anti-cancer properties. For instance, researchers have explored the modification of this compound to develop novel derivatives that exhibit enhanced biological activity. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3,5-Dichloro-3',5'-dimethylbenzophenone showed promising inhibitory effects on cancer cell proliferation, making them potential candidates for further drug development.

Beyond its role in drug discovery, 3,5-Dichloro-3',5'-dimethylbenzophenone has also been investigated for its photophysical properties. Its ability to absorb light in the ultraviolet (UV) region makes it a candidate for use in UV absorbers and photostabilizers. These applications are particularly relevant in the development of sunscreens and other cosmetic products where UV protection is crucial. Additionally, the compound's photostability and low toxicity profile make it an attractive option for these formulations.

The synthesis of 3,5-Dichloro-3',5'-dimethylbenzophenone can be achieved through several routes, each with its own advantages and limitations. One common method involves the Friedel-Crafts acylation of dichlorobenzene followed by methylation and oxidation steps to form the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches are increasingly important as the chemical industry strives to meet environmental regulations and consumer demands for eco-friendly products.

In conclusion, 3,5-Dichloro-3',5'-dimethylbenzophenone (CAS No. 951884-39-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an essential component in organic synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new uses and properties of this compound, its importance is likely to grow further in the coming years.